Cas no 2228413-14-5 (3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride)

• Product Name: 3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride
• CAS No: 2228413-14-5
• MF: C₄H₅F₅O₂S
• MW: 212.13831782341
• CID: 5791381
• PubChem ID: 165637469
• Update Time: 2025-10-22

3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-1987314
• 3,4,4,4-tetrafluorobutane-1-sulfonyl fluoride
• 2228413-14-5
• 3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride

• Inchi： 1S/C4H5F5O2S/c5-3(4(6,7)8)1-2-12(9,10)11/h3H,1-2H2
• InChI Key： KHOSLIFGWJQJHO-UHFFFAOYSA-N
• SMILES： S(CCC(C(F)(F)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 211.99304138g/mol
• Monoisotopic Mass: 211.99304138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Additional information on 3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride

Introduction to 3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride (CAS No: 2228413-14-5)

3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride (CAS No: 2228413-14-5) is a specialized fluorinated sulfonate derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of multiple fluorine atoms in its backbone imparts distinct electronic and steric properties, making it a valuable building block for designing novel compounds with enhanced stability and bioavailability.

The structure of 3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride consists of a four-carbon chain substituted with four fluorine atoms at the 4-position and a sulfonyl fluoride group at the 1-position. This arrangement results in a highly polar and electron-withdrawing nature, which is conducive to further functionalization. The compound's reactivity is primarily centered around the sulfonyl fluoride moiety, which can undergo nucleophilic substitution reactions to introduce diverse functional groups. This property has been exploited in synthetic chemistry to generate a wide array of derivatives with tailored biological activities.

In recent years, the demand for fluorinated compounds in drug development has surged due to their favorable pharmacokinetic profiles. Fluorine atoms are known to improve metabolic stability, binding affinity, and lipophilicity of molecules. 3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride leverages these advantages by serving as a precursor for synthesizing fluorinated sulfonamides and sulfonates, which are prevalent motifs in modern medicinal chemistry. These derivatives have shown promise in treating various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

One of the most compelling applications of 3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride is in the development of potent inhibitors targeting enzyme-catalyzed reactions. For instance, researchers have utilized this compound to synthesize sulfonamides that inhibit proteases and kinases involved in cancer progression. The fluorinated sulfonyl group enhances the binding interactions within the active sites of these enzymes by increasing hydrophobicity and reducing rotatable bonds. Such modifications have led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The pharmaceutical industry has also explored 3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride as a key intermediate in the synthesis of antiviral agents. Fluorinated sulfonates exhibit remarkable resistance to enzymatic degradation, making them ideal candidates for long-acting antiviral drugs. Recent studies have demonstrated that derivatives derived from this compound can effectively inhibit viral proteases and polymerases by mimicking natural substrates while introducing steric hindrance that disrupts viral replication cycles. This approach has opened new avenues for developing next-generation antiviral therapies.

Moreover, agrochemical researchers have recognized the potential of 3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride in designing advanced pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals enhances their environmental stability and efficacy against resistant pests. By functionalizing this compound with various heterocyclic groups or bioisosteres, scientists have created novel molecules that exhibit improved selectivity and reduced toxicity profile compared to traditional agrochemicals. These advancements are crucial for sustainable agriculture practices aimed at maximizing crop yields while minimizing ecological impact.

The synthetic methodologies for preparing 3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride have been refined over the years to achieve high yields and purity levels suitable for industrial applications. Common synthetic routes involve fluorination reactions on butane derivatives followed by sulfonylation using fluorinating agents such as sulfur tetrafluoride or hydrogen fluoride-pyridine complexes. Advances in catalytic systems have further improved the efficiency of these processes by reducing reaction times and minimizing waste generation.

The safety profile of 3,4,4,4-Tetrafluorobutane-1-sulfonyl fluoride is another critical aspect that has been extensively studied. While fluorinated compounds can pose challenges due to their reactivity and potential toxicity upon prolonged exposure، rigorous testing protocols ensure that its use in research and industrial settings remains safe when handled under controlled conditions. Proper personal protective equipment (PPE) such as gloves، goggles，and lab coats should be worn during handling，and work should be conducted in well-ventilated areas or fume hoods to prevent inhalation exposure.

Future research directions involving 3，４，４，４-Tetrafluorobutane-1-sulfonyl fluoride are likely to focus on expanding its applications beyond pharmaceuticals and agrochemicals into other fields such as materials science and specialty chemicals。 The unique electronic properties imparted by fluorine substitution make this compound an attractive candidate for developing advanced polymers with enhanced thermal stability or liquid crystals with tailored optical characteristics。 Additionally，exploring its role in green chemistry initiatives could lead to more sustainable synthetic routes that align with global environmental goals。